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Compound of Interest

Compound Name: 4-(Fmoc-amino)-1-butanol

Cat. No.: B1598097

Abstract

4-Amino-1-butanol (CAS: 13325-10-5), a structurally simple yet highly versatile molecule,
serves as a critical building block in a multitude of chemical applications.[1] Its unique
bifunctional nature, possessing both a primary amine and a primary alcohol functional group,
allows it to be a linchpin intermediate in the synthesis of a diverse array of complex molecules,
ranging from life-saving pharmaceuticals to advanced polymers and specialized agrochemicals.
[1][2] This guide provides an in-depth exploration of the core applications of 4-amino-1-butanol,
elucidating the chemical principles behind its utility, presenting detailed experimental protocols,
and offering insights into its role in driving innovation across various scientific disciplines.

Core Properties and Strategic Importance

4-Amino-1-butanol is a colorless to light yellow liquid characterized by its miscibility in water
and other polar organic solvents.[2][3] The strategic value of this intermediate lies in the
differential reactivity of its two functional groups—the nucleophilic amine and the versatile
hydroxyl group. This allows for selective chemical modifications, making it an ideal starting
material for multi-step synthetic pathways.[2]

Physicochemical Data Summary

For reproducible and safe experimentation, a clear understanding of the physical and chemical
properties of a reagent is paramount.
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Property Value Reference
CAS Number 13325-10-5 [1112]
Molecular Formula C4H11NO [2][4]
Molecular Weight 89.14 g/mol [5]
Appearance C.:olc')rless to slightly yellow (2]

liquid
Boiling Point 206 °C (lit.)
Melting Point 16-18 °C (lit.)
Density 0.967 g/mL at 25 °C (lit.)
Refractive Index n20/D ~1.462 (lit.)

N Soluble in water, chloroform,
Solubility [3]
acetone, ethyl acetate

Safety and Handling Profile

4-Amino-1-butanol is classified as a corrosive substance that can cause severe skin burns and
eye damage.[6] Proper handling and storage are critical for laboratory safety.
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Hazard Category GHS Information Precautionary Measures
Pictograms Corrosion (GHSO05)
Signal Word Danger

H314: Causes severe skin
Hazard Statements [7]
burns and eye damage.

P280: Wear protective
gloves/clothing/eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Precautionary Statements Remove contact lenses, I
present and easy to do.
Continue rinsing.
P303+P361+P353: IF ON
SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.

Store locked up in a cool, dry,
well-ventilated area away from

Storage incompatible substances like
acids and strong oxidizing
agents.[8][9]

Applications in Pharmaceutical Synthesis

The pharmaceutical industry extensively utilizes 4-amino-1-butanol as a key intermediate for
synthesizing Active Pharmaceutical Ingredients (APIs).[1] Its structure is a recurring motif in
various bioactive molecules.

Building Block for Heterocyclic Scaffolds: The
Synthesis of Pyrrolidine
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One of the most fundamental applications of 4-amino-1-butanol is its role as a precursor to
pyrrolidine, a saturated heterocycle found in numerous FDA-approved drugs, including
Procyclidine and Mitiglinide.[10][11] The intramolecular cyclization of 4-amino-1-butanol
provides an efficient route to this valuable scaffold.

This protocol describes a general method for the intramolecular cyclization.

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 4-amino-1-butanol in a suitable high-boiling solvent (e.g., xylene).

o Catalyst Addition: Add a dehydration catalyst, such as alumina or a supported acid catalyst.

e Cyclization: Heat the reaction mixture to reflux (typically 140-200°C, depending on the
solvent and catalyst) for several hours. Monitor the reaction progress by GC-MS or TLC. The
reaction proceeds via the formation of an intermediate that readily cyclizes, eliminating a
molecule of water.

o Workup and Purification: After completion, cool the reaction mixture. Filter to remove the
catalyst. The crude pyrrolidine can be purified by fractional distillation to yield the final
product.
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Workflow: Cyclization to Pyrrolidine
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Figure 1. Experimental workflow for the synthesis of pyrrolidine.
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The Role of N-Boc Protected 4-Amino-1-Butanol

For complex syntheses, selective protection of the amine functionality is crucial. The tert-
butoxycarbonyl (Boc) group is a widely used protecting group in medicinal chemistry due to its
stability and ease of removal under mild acidic conditions.[12] The resulting intermediate, 4-
(Boc-amino)-1-butanol, allows chemists to perform reactions exclusively at the hydroxyl site
without interference from the amine group.[12]

Synthesis of 4-(Boc-amino)-1-butanol: This protection is typically achieved by reacting 4-amino-
1-butanol with di-tert-butyl dicarbonate (Boc anhydride) in the presence of a base.[12] This
protected intermediate is a cornerstone in peptide synthesis and the creation of complex drug
candidates.[12]

Case Study: Synthesis of Antiviral and Contraceptive
Drugs

» Famciclovir and Penciclovir: 4-Amino-2-hydroxymethyl-1-butanol, a derivative, serves as a
key intermediate in a novel synthesis route for the antiviral drug Famciclovir. This highlights
how substituted versions of the core molecule are employed to build complex APISs.

o Desogestrel: While direct use is not explicitly detailed in the provided results, 4-amino-1-
butanol derivatives are foundational for building the complex steroidal frameworks of oral
contraceptives like Desogestrel.[13][14][15] The synthesis of such molecules often involves
intricate multi-step pathways where bifunctional building blocks are essential.[16][17][18]

o Selexipag: The derivative 4-isopropylamino-1-butanol is a critical starting material in the
multi-step synthesis of Selexipag, a drug used to treat pulmonary hypertension.[19]

Applications in Polymer Science

The dual functionality of 4-amino-1-butanol makes it an excellent monomer or linker for creating
advanced polymers with tailored properties, particularly for biomedical applications.

Gene Delivery Systems

4-Amino-1-butanol is used as a linker in the synthesis of highly branched poly(3-amino esters)
(HPAES). These polymers are investigated for their potential in gene delivery systems, where
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they can form complexes with DNA or RNA and facilitate their entry into cells. The primary
amine groups along the polymer backbone are crucial for this function.

Modulating Polymer Properties

The molecule can be incorporated as a side chain in copolymers to modulate their biological
activities. For example, its inclusion can influence the antimicrobial and hemolytic (ability to
rupture red blood cells) properties of the final polymer, a critical consideration for materials
intended for in-vivo use. The Boc-protected form, 4-(Boc-amino)-1-butanol, is particularly
valuable for synthesizing polymers for targeted drug delivery systems within living organisms.
[12]

Role in Polymer Synthesis

Defines Function

4-Amino-1-butanol | Bifunctional Monomer/Linker Polymer Backbone | e.g., Poly(B-amino esters) ———————#| Final Polymer Properties | Gene Delivery, Antimicrobial Activity
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Figure 2. Logical relationship of 4-amino-1-butanol in polymer design.

Agrochemical and Industrial Applications

Beyond pharmaceuticals and polymers, 4-amino-1-butanol is a versatile intermediate in other
sectors of the chemical industry.

o Agrochemicals: It serves as an intermediate in the synthesis of plant growth regulators,
herbicides, and insecticides.[2] Its structure can be integrated into larger molecules designed
to interact with specific biological pathways in plants or insects.

e Corrosion Inhibitors: Amino alcohols are known to function as corrosion inhibitors for
reinforced concrete.[20] They can be added as an admixture to fresh concrete or applied to
existing surfaces, where they form a protective layer on the steel rebar, mitigating chloride-
induced corrosion.[20]
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o Fuel Additives: It can be used as a fuel additive to improve combustion performance by
increasing the octane number and promoting more complete combustion, which in turn can
reduce harmful exhaust emissions.[2]

e CO:2 Capture: The compound is being explored for its potential in environmental
technologies, such as flue gas purification, due to its higher COz2 solubility.[1]

Conclusion

4-Amino-1-butanol is a quintessential example of a versatile chemical intermediate whose
value is derived from its bifunctional simplicity. Its ability to serve as a precursor for essential
heterocyclic systems like pyrrolidine, act as a modular component in advanced polymer
synthesis, and contribute to the creation of potent agrochemicals and pharmaceuticals
underscores its broad industrial significance.[1][2] For researchers and drug development
professionals, a thorough understanding of the reactivity and handling of 4-amino-1-butanol is
key to unlocking its full potential in the design and synthesis of next-generation molecules. The
continued exploration of this compound, including its microbial production from renewable
resources, promises to further expand its application horizon.[21][22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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